Cas no 887147-75-3 (1alpha-Hydroxytorilin)

1alpha-Hydroxytorilin structure
1alpha-Hydroxytorilin structure
Product Name:1alpha-Hydroxytorilin
CAS No:887147-75-3
MF:C22H32O6
MW:392.485887527466
CID:1080628
PubChem ID:73310382
Update Time:2024-10-26

1alpha-Hydroxytorilin Chemical and Physical Properties

Names and Identifiers

    • 1α-Hydroxytorilin
    • [ "" ]
    • 1alpha-Hydroxytorilin
    • (3aR,4S,6R,7S)-7-[1-(Acetyloxy)-1-methylethyl]-2,3,3a,4,5,6,7,8-octahydro-3a-hydroxy-1,4-dimethyl-2-oxo-6-azulenyl (2Z)-2-methyl-2-butenoate (ACI)
    • CS-0017275
    • A-Hydroxytorilin
    • 887147-75-3
    • 1
    • HY-N1614
    • AKOS040760962
    • [(5S,6R,8S,8aR)-5-(2-acetyloxypropan-2-yl)-8a-hydroxy-3,8-dimethyl-2-oxo-1,4,5,6,7,8-hexahydroazulen-6-yl] (Z)-2-methylbut-2-enoate
    • DA-49206
    • Inchi: 1S/C22H32O6/c1-8-12(2)20(25)27-19-9-13(3)22(26)11-18(24)14(4)16(22)10-17(19)21(6,7)28-15(5)23/h8,13,17,19,26H,9-11H2,1-7H3/b12-8-/t13-,17-,19+,22+/m0/s1
    • InChI Key: YSHITMOTGBUVPS-CCWJTCTHSA-N
    • SMILES: O[C@@]12CC(=O)C(C)=C1C[C@@H]([C@@H](C[C@@H]2C)OC(=O)/C(/C)=C\C)C(C)(C)OC(=O)C

Computed Properties

  • Exact Mass: 392.21988874g/mol
  • Monoisotopic Mass: 392.21988874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 744
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 89.9
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Oil

1alpha-Hydroxytorilin Security Information

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